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Compound of Interest

Compound Name: D-Erythrulose

Cat. No.: B118278

. Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of operational integrity. This guide
provides essential safety and logistical information for the proper disposal of D-Erythrulose, a
tetrose carbohydrate commonly used in cosmetic and research applications. Adherence to
these procedures will help maintain a safe laboratory environment and ensure compliance with
regulatory standards.

D-Erythrulose Chemical Properties

Understanding the chemical properties of D-Erythrulose is fundamental to its safe handling
and disposal. The following table summarizes key quantitative data for easy reference.

Property

Value

Chemical Formula

C4H804[1][2]

Molar Mass

120.104 g-mol-1[1][3]

Appearance

Syrup or clear to pale-yellowish liquid[1]

Solubility in Water

Soluble[1][3]

Flash Point

110 °C / 230 °F[4]

Incompatible Materials

Strong oxidizing agents, strong acids, and
strong bases[4][5]
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Immediate Safety and Spill Response

In the event of a D-Erythrulose spill, immediate and appropriate action is necessary to prevent
contamination and ensure personnel safety.

Personal Protective Equipment (PPE):
o Eyes: Wear chemical safety glasses or goggles.[6]

e Body: Use gloves (nitrile rubber is recommended) and appropriate protective clothing to
prevent skin exposure.[4][5]

Spill Cleanup Protocol:

o Containment: For liquid spills, wipe up with an absorbent material such as cloth or fleece.[5]
For solid forms, sweep up the material.[4][6]

o Collection: Place the absorbed or swept-up material into a suitable, closed container for
disposal.[4][5][6]

» Decontamination: Thoroughly clean the affected surfaces with water to remove any residual
contamination.[6]

» Disposal: Dispose of all waste and cleanup materials in accordance with federal, national, or
local regulations.[6]

Step-by-Step Disposal Procedure

The disposal of D-Erythrulose should always be conducted in compliance with institutional
guidelines and local regulations. While D-Erythrulose is noted to be composed of
physiological and biodegradable compounds, proper disposal protocols must be followed.[6]

e \Waste Identification:

o Characterize the waste stream containing D-Erythrulose. Note any solvents or other
chemicals mixed with the D-Erythrulose, as this will affect the disposal route.

e Waste Segregation and Collection:
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o Collect waste D-Erythrulose and contaminated materials (e.g., absorbent pads, gloves) in
a designated, properly labeled, and closed container.

o Do not mix with incompatible materials such as strong oxidizing agents.[4]

o Consult Institutional Guidelines:
o Review your institution's chemical hygiene plan and waste disposal guidelines.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
instructions on D-Erythrulose disposal.

e Regulatory Compliance:

o Users should review their operations in terms of the applicable federal, national, or local
regulations and consult with appropriate regulatory agencies if necessary before disposing
of the waste product.[6]

» Arrangement for Pickup:

o Follow your institution's procedure for requesting a hazardous waste pickup. Ensure all
labeling and container requirements are met before the scheduled pickup.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper
disposal of D-Erythrulose.
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Caption: D-Erythrulose Disposal Decision Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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